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Compound of Interest

Compound Name: 2,3-Dibromoanthracene

Cat. No.: B048569

An In-depth Technical Guide to the Safety and Handling of 2,3-Dibromoanthracene Powder

This guide provides comprehensive safety and handling information for 2,3-
dibromoanthracene powder, intended for researchers, scientists, and drug development
professionals. Due to the limited availability of a specific Safety Data Sheet (SDS) for 2,3-
dibromoanthracene, this document incorporates data from structurally similar compounds,
including 9,10-dibromoanthracene and 2,3-dibromoanthracene-9,10-dione, to ensure a
thorough understanding of the potential hazards and necessary precautions.

Chemical and Physical Properties

2,3-Dibromoanthracene is a halogenated aromatic hydrocarbon. Its key physical and
chemical properties are summarized below.
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Property Value Citations
Molecular Formula C14HsBr2 [1112]
Molecular Weight 336.02 g/mol [1][2]
Appearance Light yellow to brown 3]

solid/crystal powder

Storage Temperature

2-8°C in a refrigerator

[3]

INChl=1S/C14H8Br2/c15-13-7-

InChl 11-5-9-3-1-2-4-10(9)6-12(11)8-  [1][2]
14(13)16/h1-8H
SWKSPWUUMSDFTI-

InChl Key [1][2]
UHFFFAOYSA-N
C1=CC=C2C=C3C=C(C(=CC3

SMILES [1]
=CC2=C1)Br)Br

CAS Number 117820-97-0 [2113]

Hazard Identification and Classification

While specific hazard classification for 2,3-dibromoanthracene is not readily available, based

on data for analogous compounds, it should be handled as a hazardous substance. Potential

hazards include:

Skin Irritation: May cause skin irritation upon contact.[4]

Serious Eye Irritation: May cause serious eye irritation.[4]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

It is classified as hazardous by the 2012 OSHA Hazard Communication Standard.[4]

First-Aid Measures
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In case of exposure, immediate medical attention is crucial. The following first-aid measures
are recommended:

Exposure Route First-Aid Protocol Citations

Move the person to fresh air

and keep them comfortable for
Inhalation breathing. If the person feels

unwell, seek medical advice or

attention.[4]

Take off immediately all
contaminated clothing. Wash
i the affected skin with plenty of
Skin Contact T
soap and water. If skin irritation

occurs, get medical advice.[4]

[5]

Immediately rinse cautiously
with water for several minutes.
If wearing contact lenses,

Eye Contact remove them if it is easy to do
so and continue rinsing. If eye
irritation persists, seek medical

advice or attention.[4][5]

Rinse the mouth with water. Do
) NOT induce vomiting. Seek
Ingestion i ) o
medical advice or attention if

you feel unwell.[4]

Handling and Storage

Safe handling and storage practices are essential to minimize exposure and prevent accidents.

Handling

e Work in a well-ventilated area, preferably a chemical fume hood.[6]
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Avoid creating dust when handling the powder.[6]

Avoid inhalation, ingestion, and contact with skin and eyes.[6]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[7]

Storage

o Store in a tightly closed container.[5]

Keep in a dry, cool, and well-ventilated place.[4][5]

Store in a dark place, away from light.[5]

The storage area should be locked up.[5]

Incompatible with strong oxidizing agents.[4][5]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate personal protective equipment are critical for safe
handling.
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Protection Type Recommendations Citations

Wear chemical safety goggles
with side shields, tested and

Eye and Face Protection approved under government
standards such as EN166 (EU)
or NIOSH (US).[4][6]

Handle with chemical-resistant
gloves. Gloves must be
_ inspected prior to use. Use
Hand Protection
proper glove removal
technique to avoid skin

contact.[4][6]

Wear a lab coat or other
Body Protection protective clothing to prevent

skin exposure.[4][6]

For operations that may
generate dust, a full-face
particle respirator type N95
(US) or type P2 (EN 143)

) ) respirator cartridges are

Respiratory Protection ]

appropriate as a backup to
engineering controls.[4][6]
Respiratory protection is
required when dusts are

generated.[8]

Accidental Release Measures

In the event of a spill, follow these procedures:

» Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe
area if necessary.[4]

o Wear PPE: Don appropriate personal protective equipment, including gloves, eye protection,
and respiratory protection.[4]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d38855
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Containment: Prevent further leakage or spillage if it is safe to do so.[4]

e Clean-up: For a dry spill, sweep up the spilled substance, avoiding the creation of dust. Use
vacuum equipment for collection where practical.[4][9]

o Disposal: Place the collected material in a suitable, labeled container for disposal according
to local, state, and national regulations.[4]

Experimental Protocols and Workflows
General Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of 2,3-
dibromoanthracene powder in a laboratory setting.
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Preparation:
- Don appropriate PPE (gloves, goggles, lab coat)
- Ensure fume hood is operational

Weighing and Dispensing:
- Use a spatula to handle powder
- Avoid generating dust

Experimental Use:
- Perform reactions within the fume hood
- Avoid contact and inhalation

'

Waste Disposal:
- Dispose of contaminated materials and excess reagent
in a labeled hazardous waste container

Decontamination:
- Clean work surfaces and equipment

Storage:
- Return the container to a cool, dry, and dark storage locatio

Click to download full resolution via product page

Workflow for Safe Handling of 2,3-Dibromoanthracene.

Chemical Spill Response Workflow

This diagram outlines the logical steps to take in the event of a chemical spill.
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Chemical Spill Occurs

i

Immediate Response:
- Alert others in the area
- Evacuate if necessary

i

Assess the Spill:
- Identify the substance
- Determine the extent of the spill

(Don Appropriate PPE)

Contain the Spill:
- Use appropriate absorbent materials

'

Clean Up and Decontaminate:
- Collect waste in a labeled container
- Clean the affected area

:

(Dispose of Waste Proper@

(Report the IncidenD

Click to download full resolution via product page

Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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